Cas no 1622903-17-6 (2-(3-hydroxycyclobutyl)acetonitrile)

• Product Name: 2-(3-hydroxycyclobutyl)acetonitrile
• CAS No: 1622903-17-6
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 4611231
• Update Time: 2025-05-20

2-(3-hydroxycyclobutyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxycyclobutyl)acetonitrile
• Cyclobutaneacetonitrile, 3-hydroxy-
• (3-Hydroxy-cyclobutyl)-acetonitrile

• Inchi： 1S/C6H9NO/c7-2-1-5-3-6(8)4-5/h5-6,8H,1,3-4H2
• InChI Key： DEAYGFQVUHWMCP-UHFFFAOYSA-N
• SMILES： C1(CC#N)CC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-(3-hydroxycyclobutyl)acetonitrile

Comprehensive Analysis of 2-(3-hydroxycyclobutyl)acetonitrile (CAS 1622903-17-6): Properties, Applications, and Industry Trends

In the rapidly evolving field of fine chemicals and pharmaceutical intermediates, 2-(3-hydroxycyclobutyl)acetonitrile (CAS 1622903-17-6) has emerged as a compound of significant interest. This cyclobutane derivative combines a unique structural framework with versatile reactivity, making it valuable for synthetic applications. The presence of both hydroxyl and nitrile functional groups enables diverse chemical transformations, aligning with modern demands for multifunctional building blocks in drug discovery and material science.

The molecular structure of 2-(3-hydroxycyclobutyl)acetonitrile features a strained cyclobutane ring, which contributes to its reactivity profile. Researchers have explored its potential in asymmetric synthesis, particularly in constructing chiral centers for bioactive molecules. Recent publications highlight its utility in developing enzyme inhibitors and small-molecule therapeutics, addressing growing interest in targeted drug delivery systems and precision medicine approaches.

From a synthetic chemistry perspective, the nitrile group in 1622903-17-6 offers multiple derivatization pathways. It can be converted to carboxylic acids, amides, or heterocycles through established protocols. This adaptability responds to industry needs for scalable intermediates, as evidenced by patent filings from major pharmaceutical companies seeking green chemistry alternatives. The compound's metabolic stability also makes it attractive for prodrug design, a trending topic in medicinal chemistry optimization.

Analytical characterization of 2-(3-hydroxycyclobutyl)acetonitrile typically involves NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity and meet stringent quality control standards required for GMP manufacturing. The development of robust analytical methods for such intermediates remains a frequent search query among quality assurance professionals.

In material science applications, the rigid cyclobutane core of this compound has shown promise in designing high-performance polymers. Its incorporation into polymer backbones can enhance thermal stability while maintaining processability—a balance highly sought after in advanced material engineering. This aligns with current industry focus on sustainable materials and bio-based alternatives to conventional petrochemical derivatives.

The commercial availability of CAS 1622903-17-6 through specialty chemical suppliers has expanded in recent years, reflecting growing market demand. Procurement specialists frequently search for bulk quantities and custom synthesis options, indicating its transition from laboratory-scale to industrial applications. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential considerations that suppliers emphasize in technical documentation.

Emerging research directions for 2-(3-hydroxycyclobutyl)acetonitrile include its potential in click chemistry applications and as a precursor for bioorthogonal probes. These applications capitalize on the compound's balanced hydrophilicity/lipophilicity profile, addressing current challenges in cellular imaging and diagnostic agent development. Such interdisciplinary applications demonstrate how traditional synthetic intermediates gain new relevance in cutting-edge research areas.

From an environmental standpoint, the biodegradability potential of cyclobutane-containing compounds has become a significant discussion point. While specific data on 1622903-17-6 requires further study, structural analogs show promising ecotoxicity profiles, making them candidates for greener chemical processes. This aspect resonates with the pharmaceutical industry's commitment to sustainability metrics and green chemistry principles.

In conclusion, 2-(3-hydroxycyclobutyl)acetonitrile represents a compelling case study in how specialized chemical intermediates bridge multiple scientific disciplines. Its dual functionality, structural uniqueness, and adaptability to modern synthetic challenges position it as a valuable asset in both academic research and industrial applications. As synthetic methodologies advance and application areas diversify, this compound will likely maintain its relevance in addressing complex chemical and biological challenges.